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Compound of Interest

Compound Name: 3-Isopropylcatechol

Cat. No.: B048954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Isopropylcatechol, with the CAS number 2138-48-9, is an aromatic organic compound

belonging to the catechol family. Structurally, it is a catechol molecule where an isopropyl group

is substituted at the third position of the benzene ring.[1] This compound serves as a valuable

intermediate in organic synthesis, particularly in the preparation of more complex molecules

with biological activity. Its relevance in the pharmaceutical and cosmeceutical industries is

growing, primarily due to its role as a precursor to bioactive compounds and its own potential

biological activities. This guide provides a comprehensive overview of 3-isopropylcatechol,
covering its chemical and physical properties, synthesis, spectroscopic data, and its

involvement in key biological pathways.

Chemical and Physical Properties
3-Isopropylcatechol is a solid at room temperature, appearing as a grey to very dark grey low-

melting waxy solid.[1] A summary of its key chemical and physical properties is presented in the

table below.
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Property Value Reference(s)

CAS Number 2138-48-9 [1]

Molecular Formula C₉H₁₂O₂ [1][2]

Molecular Weight 152.19 g/mol

IUPAC Name 3-propan-2-ylbenzene-1,2-diol

Synonyms
3-Isopropylpyrocatechol, 3-

Isopropyl-1,2-benzenediol

Melting Point 43 - 45 °C

Boiling Point 265 °C

Density 1.116 g/cm³

Flash Point 126 °C

Solubility
DMSO (Slightly), Ethyl Acetate

(Slightly), Methanol (Slightly)

pKa 9.86 ± 0.10 (Predicted)

Spectroscopic Data
The structural elucidation of 3-isopropylcatechol is confirmed through various spectroscopic

techniques. The following sections detail the expected spectral characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of 3-isopropylcatechol would exhibit characteristic

signals for the isopropyl group and the aromatic protons. The isopropyl group would show a

doublet for the six methyl protons and a septet for the methine proton. The three aromatic

protons would appear as multiplets in the aromatic region of the spectrum.

¹³C NMR: The carbon NMR spectrum would display distinct peaks for the nine carbon atoms.

The isopropyl group would have two signals, one for the two equivalent methyl carbons and

one for the methine carbon. The six aromatic carbons would show separate signals, with the

two carbons bearing the hydroxyl groups appearing at lower field.
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Infrared (IR) Spectroscopy
The IR spectrum of 3-isopropylcatechol is characterized by the following key absorption

bands:

A broad band in the region of 3300-3500 cm⁻¹ corresponding to the O-H stretching vibrations

of the two hydroxyl groups.

C-H stretching vibrations for the isopropyl group and the aromatic ring just below and above

3000 cm⁻¹, respectively.

C=C stretching vibrations of the aromatic ring in the 1450-1600 cm⁻¹ region.

C-O stretching vibrations in the 1200-1300 cm⁻¹ region.

Mass Spectrometry (MS)
The mass spectrum of 3-isopropylcatechol would show a molecular ion peak (M⁺) at m/z =

152. The fragmentation pattern would likely involve the loss of a methyl group (M-15) from the

isopropyl moiety, leading to a prominent peak at m/z = 137. Further fragmentation could involve

the loss of the entire isopropyl group or rearrangements of the catechol ring.

Synthesis of 3-Isopropylcatechol
While a specific, detailed experimental protocol for the synthesis of 3-isopropylcatechol is not

readily available in the searched literature, a common and effective method for the preparation

of alkylated catechols is through the Friedel-Crafts alkylation of catechol. The following is a

representative experimental protocol for such a reaction, which can be adapted for the

synthesis of 3-isopropylcatechol.

Reaction Scheme:
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Catechol

3-Isopropylcatechol + 4-Isopropylcatechol

Reaction

Isopropyl Halide / Alcohol

Lewis Acid (e.g., AlCl₃) or Brønsted Acid Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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